Cas no 1806277-89-3 (3-Difluoromethyl-4-fluoro-5-iodopyridine)

• Product Name: 3-Difluoromethyl-4-fluoro-5-iodopyridine
• CAS No: 1806277-89-3
• MF: C₆H₃F₃IN
• MW: 272.99440407753
• CID: 4904905
• Update Time: 2025-06-12

3-Difluoromethyl-4-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Difluoromethyl-4-fluoro-5-iodopyridine

• Inchi： 1S/C6H3F3IN/c7-5-3(6(8)9)1-11-2-4(5)10/h1-2,6H
• InChI Key： OBJUKBUZMANNQJ-UHFFFAOYSA-N
• SMILES： IC1=CN=CC(C(F)F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Difluoromethyl-4-fluoro-5-iodopyridine

Comprehensive Overview of 3-Difluoromethyl-4-fluoro-5-iodopyridine (CAS No. 1806277-89-3): Properties, Applications, and Industry Trends

The chemical compound 3-Difluoromethyl-4-fluoro-5-iodopyridine (CAS No. 1806277-89-3) is a fluorinated and iodinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, a fluoro substituent, and an iodine atom, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential due to the growing demand for halogenated compounds in drug discovery and crop protection.

One of the key reasons behind the rising interest in 3-Difluoromethyl-4-fluoro-5-iodopyridine is its role in cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental step in developing active pharmaceutical ingredients (APIs). The presence of the iodine atom at the 5-position enhances its reactivity, making it a preferred choice for palladium-catalyzed transformations. This aligns with the current industry trend toward efficient and sustainable synthetic methodologies.

In the context of agrochemical applications, 3-Difluoromethyl-4-fluoro-5-iodopyridine serves as a building block for novel pesticides and herbicides. The difluoromethyl group is known to improve the bioavailability and metabolic stability of agrochemicals, addressing the global challenge of pesticide resistance. With increasing regulatory scrutiny on environmental impact, this compound's potential to develop low-toxicity, high-efficacy solutions is a hot topic among researchers.

From a pharmaceutical perspective, halogenated pyridines like 3-Difluoromethyl-4-fluoro-5-iodopyridine are critical in designing kinase inhibitors and antiviral agents. The fluoro and difluoromethyl moieties are often incorporated to modulate lipophilicity and binding affinity, which are essential for optimizing drug candidates. Recent studies highlight its utility in fragment-based drug design (FBDD), a strategy gaining traction in targeting "undruggable" proteins.

The synthesis and scalability of 3-Difluoromethyl-4-fluoro-5-iodopyridine are also subjects of ongoing research. Innovations in continuous flow chemistry and green chemistry aim to reduce waste and improve yield, addressing the pharmaceutical industry's push for sustainable practices. Questions like "How to optimize the synthesis of iodinated pyridines?" or "What are the alternatives to traditional halogenation methods?" frequently appear in academic and industrial forums, reflecting the compound's relevance.

Another emerging trend is the integration of machine learning in predicting the reactivity and applications of 3-Difluoromethyl-4-fluoro-5-iodopyridine. Computational tools are being used to accelerate the discovery of novel derivatives, reducing the time and cost associated with experimental trials. This intersection of chemistry and artificial intelligence is reshaping how researchers approach molecular design.

In summary, 3-Difluoromethyl-4-fluoro-5-iodopyridine (CAS No. 1806277-89-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural features, combined with advancements in synthetic chemistry and computational modeling, position it as a valuable asset in addressing contemporary challenges in drug development and sustainable agriculture. As the demand for halogenated intermediates grows, this compound is poised to play a pivotal role in shaping future innovations.